SPAAC Reactivity with Aromatic Azides: BCN Outperforms DIBAC by a Factor of 6 in Head-to-Head Kinetic Measurements
In a direct side-by-side kinetic comparison using phenyl azide as the reaction partner, endo-BCN-alcohol (the core scaffold of BCN-PEG1-alcohol) reacts approximately 6-fold faster than a DIBAC derivative [1]. This reversal of the conventional reactivity trend—where DIBAC is typically faster with aliphatic azides—has significant implications for applications targeting aryl azide-modified substrates such as certain fluorescent dyes, tyrosine-derived azides in proteins, or aromatic azide-bearing drug payloads [1].
| Evidence Dimension | Second-order rate constant ratio for reaction with phenyl azide |
|---|---|
| Target Compound Data | k_rel (BCN / DIBAC) ≈ 6 (BCN faster) |
| Comparator Or Baseline | DIBAC (dibenzoazacyclooctyne, also referred to as DBCO derivative): k_rel = 1 (normalized) |
| Quantified Difference | Approximately 6-fold rate enhancement for BCN versus DIBAC with aromatic azide electrophiles |
| Conditions | Phenyl azide, CD₃CN/D₂O (1:2) solvent system, monitored by infrared spectroscopy (N₃ stretch), 25 °C [1] |
Why This Matters
When conjugating to aromatic azide-modified payloads—common in fluorophore labeling and certain drug-linker constructs—BCN-PEG1-alcohol delivers a 6-fold kinetic advantage over DBCO-based linkers, directly reducing reaction time and increasing labeling yield under identical stoichiometric conditions.
- [1] Dommerholt, J., Rutjes, F. P. J. T., & van Delft, F. L. (2016). Strain-Promoted 1,3-Dipolar Cycloaddition of Cycloalkynes and Organic Azides. Topics in Current Chemistry, 374(2), 16. (Table 1, entry comparing BCN and DIBAC with phenyl azide; also discussed in Section 3.2 on azide-dependent reactivity). View Source
